Cas no 852815-12-4 (1H-Pyrazole-5-carboxylic acid, 3-[4-(1,1-dimethylethyl)phenyl]-1-ethyl-)

1H-Pyrazole-5-carboxylic acid, 3-[4-(1,1-dimethylethyl)phenyl]-1-ethyl- structure
852815-12-4 structure
Product Name:1H-Pyrazole-5-carboxylic acid, 3-[4-(1,1-dimethylethyl)phenyl]-1-ethyl-
CAS No:852815-12-4
MF:C16H20N2O2
MW:272.342204093933
CID:1836051
PubChem ID:42878890
Update Time:2025-04-21

1H-Pyrazole-5-carboxylic acid, 3-[4-(1,1-dimethylethyl)phenyl]-1-ethyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-5-carboxylic acid, 3-[4-(1,1-dimethylethyl)phenyl]-1-ethyl-
    • 3-(4-tert-butylphenyl)-1-ethyl-1H-pyrazole-5-carboxylic acid
    • DA-25108
    • 852815-12-4
    • SCHEMBL4692309
    • Inchi: 1S/C16H20N2O2/c1-5-18-14(15(19)20)10-13(17-18)11-6-8-12(9-7-11)16(2,3)4/h6-10H,5H2,1-4H3,(H,19,20)
    • InChI Key: WAQZPHJTRZPSPV-UHFFFAOYSA-N
    • SMILES: OC(C1=CC(C2C=CC(=CC=2)C(C)(C)C)=NN1CC)=O

Computed Properties

  • Exact Mass: 272.152477885g/mol
  • Monoisotopic Mass: 272.152477885g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 343
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 55.1Ų
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